Cas no 2228391-11-3 (2-(3-bromo-4-methylthiophen-2-yl)piperidine)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)piperidine
• CAS No: 2228391-11-3
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 6461729
• PubChem ID: 165797227
• Update Time: 2025-05-19

2-(3-bromo-4-methylthiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)piperidine
• EN300-1919141
• 2228391-11-3

• Inchi： 1S/C10H14BrNS/c1-7-6-13-10(9(7)11)8-4-2-3-5-12-8/h6,8,12H,2-5H2,1H3
• InChI Key： CBUHRBCSEZOCOC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1CCCCN1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)piperidine

Introduction to 2-(3-bromo-4-methylthiophen-2-yl)piperidine (CAS No. 2228391-11-3)

2-(3-bromo-4-methylthiophen-2-yl)piperidine, with the CAS number 2228391-11-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted thiophene moiety. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for further investigation.

The chemical structure of 2-(3-bromo-4-methylthiophen-2-yl)piperidine is particularly noteworthy due to its potential for modulating various biological targets. The piperidine ring, a common motif in many bioactive molecules, can serve as a scaffold for enhancing the compound's pharmacological properties. Meanwhile, the thiophene moiety, with its electron-rich nature, can interact with specific receptors or enzymes, thereby influencing cellular processes.

Recent studies have explored the potential applications of 2-(3-bromo-4-methylthiophen-2-yl)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its potential as a lead compound for developing novel anti-inflammatory agents. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been demonstrated in both in vitro and in vivo models, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(3-bromo-4-methylthiophen-2-yl)piperidine has also shown promise in neuropharmacology. Studies conducted by researchers at the University of California have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that 2-(3-bromo-4-methylthiophen-2-yl)piperidine could be a potential candidate for treating neurological disorders such as depression and Parkinson's disease.

The synthetic route for preparing 2-(3-bromo-4-methylthiophen-2-yl)piperidine involves several well-established chemical reactions. One common approach involves the reaction of 3-bromo-4-methylthiophene with an appropriate piperidine derivative under controlled conditions. This process typically yields high-purity products suitable for further biological evaluation. The ease of synthesis and the ability to modify the structure through functional group manipulation make this compound an attractive target for drug discovery efforts.

To ensure the safety and efficacy of 2-(3-bromo-4-methylthiophen-2-yl)piperidine, extensive preclinical studies are being conducted. These studies focus on evaluating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics are crucial for advancing the compound into clinical trials.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While no clinical trials have been initiated for 2-(3-bromo-4-methylthiophen-2-yl)piperidine as of yet, preclinical data are highly encouraging. Researchers are currently preparing to submit investigational new drug (IND) applications to regulatory agencies such as the FDA and EMA. If approved, these trials will provide valuable insights into the safety and efficacy of the compound in human subjects.

In conclusion, 2-(3-bromo-4-methylthiophen-2-yl)piperidine (CAS No. 2228391-11-3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. As research continues to advance, it is anticipated that this compound will contribute significantly to the discovery and development of new therapeutic agents.